1,5-Diazidonaphthalene

• CAS: 61652-33-3
• Molecular Formula: C10H6N6
• Molecular Weight: 210.19 g/mol
• SMILES: C1=CC(=NN=[N-])C2=CC=CC(=N[N+]#N)C2=C1
• InChI: InChI=1S/C10H6N6/c11-15-13-9-5-1-3-7-8(9)4-2-6-10(7)14-16-12/h1-6H
• InChIKey: YCWHRQFZAWNQJE-UHFFFAOYSA-N

1,5-Diazidonaphthalene: Product Overview

1,5-Diazidonaphthalene (CAS 61652-33-3; also referred to as 1,5-naphthalenediazide) is a bis-azido substituted naphthalene derivative with the molecular formula C10H6N6 and a monoisotopic mass of 210.065394 . It belongs to the class of aromatic polyazides, which are valued for their ability to generate highly reactive nitrene intermediates upon photolysis or thermolysis. This compound is utilized as a hydrophobic, photoactivatable cross-linking reagent in biochemical studies, as a precursor to high-spin organic magnetic materials, and as a component in dry photoimaging processes [1].

1 Photoactivatable bis-azide crosslinker for hydrophobic membrane domains

2 Generates reactive nitrene intermediates upon UV or thermal activation

3 Isomer-specific magnetic and optical performance attributes

• [1] Belanger, J. M., Raviv, Y., Viard, M., de la Cruz, M. J., Nagashima, K., & Blumenthal, R. (2010). Characterization of the Effects of Aryl-Azido Compounds and UVA Irradiation on the Viral Proteins and Infectivity of Human Immunodeficiency Virus Type 1. Photochemistry and Photobiology, 86(5), 1099–1108. View Source

1,5-Diazidonaphthalene: Isomeric Purity & Specificity

In the context of diazidonaphthalenes and related aryl azides, generic substitution is precluded by pronounced isomer-dependent variations in critical performance attributes. The precise positioning of the azido groups on the naphthalene ring directly governs the electronic structure of the photogenerated nitrene intermediates, influencing magnetic exchange coupling, the regioselectivity of ring-expansion reactions, and the optical properties of the resulting products. As demonstrated in photoimaging applications, positional isomers such as 1,5- and 1,8-diazidonaphthalene yield fundamentally different image colors and thermal development behaviors, a consequence of their distinct molecular geometries and reaction pathways [1]. Consequently, the procurement of the specific 1,5-isomer, rather than a less expensive or more readily available analog, is essential for experimental reproducibility and achieving the desired functional outcomes in both research and industrial settings.

1,5-Diazidonaphthalene (Target)

• Distinct nitrene magnetic coupling (|D| parameter)
• Stable tan/brown photoimage, no thermal development
• Validated photoaffinity labeling and ring-expansion reactivity

1,8-Isomer (Substitute)

• Different zero-field splitting may shift magnetic material design
• Grey-green image that thermally develops to high-density purple
• Reaction pathways and protein crosslinking profiles may not transfer

• [1] Singh, B., & Zweig, A. (1976). U.S. Patent No. 3,933,497. Washington, DC: U.S. Patent and Trademark Office. View Source

1,5-Diazidonaphthalene: Performance Benchmarks

Zero-Field Splitting Parameter (|D|)

Upon UV irradiation, 1,5-diazidonaphthalene generates a ground triplet state dinitrene species. Its magnetic properties, quantified by the zero-field splitting parameter |D|, are significantly different from those of the 1,8-isomer due to the distinct spatial and electronic coupling between the two nitrene centers. This provides a clear, quantifiable differentiation for studies in molecular magnetism [1].

Zero-Field Splitting |D|

Head-to-head

0.8152 ± 0.0010 cm⁻¹

Stronger magnetic dipolar coupling vs 1,8-isomer

7.3% larger |D|; relevant for high-spin material design

Evidence Dimension	Zero-field splitting parameter (|D|) of the photogenerated dinitrene in randomly oriented samples
Target Compound Data	|D| = 0.8152 ± 0.0010 cm⁻¹
Comparator Or Baseline	1,8-Diazidonaphthalene: |D| = 0.7599 ± 0.0010 cm⁻¹
Quantified Difference	The 1,5-isomer exhibits a 7.3% larger |D| value (0.0553 cm⁻¹ difference), indicative of stronger magnetic dipole-dipole interactions and altered zero-field splitting.
Conditions	U.V. irradiation of randomly oriented samples at low temperature, EPR spectroscopy.

Why This Matters

For researchers designing or characterizing organic high-spin molecules, this 7.3% difference in the |D| parameter is a critical selection criterion, as it directly reflects the magnetic exchange coupling, a key property for applications in organic magnets and quantum information science.

• [1] Hebden, J. A. (1973). Electron paramagnetic resonance study of molecular spin multiplets with s>1 (Doctoral dissertation). University of British Columbia. View Source

Photoimaging: Colorimetric & Thermal Response

In dry photoimaging processes, the photochemical and thermal reactivity of diazidonaphthalene isomers lead to the formation of images with distinct optical properties. The 1,5-isomer yields a tan or brown image with no substantial enhancement in optical density upon heating, while the 1,8-isomer produces a grey-green image that develops into a high optical density purple image [1].

Photoimaging Response

Head-to-head

Tan/brown, no thermal enhancement vs Grey-green → high-density purple on heating

Isomer-specific optical and thermal development profiles

Decisive for photoresist and security printing applications

Evidence Dimension	Image color and thermal development response
Target Compound Data	Forms a tan or brown image. No substantial enhancement in optical density upon heating at 200°C.
Comparator Or Baseline	1,8-Diazidonaphthalene: Initially forms a grey-green image which develops to a high optical density purple image upon heating at 200°C.
Quantified Difference	Qualitative but stark difference in color (tan/brown vs. grey-green/purple) and a quantitative distinction in thermal development behavior (no enhancement vs. significant optical density increase).
Conditions	Dry photoimaging process with a photosensitive coating of the compound in a permeable film-forming plastic, followed by heating at 200°C.

Why This Matters

For industrial users developing or procuring materials for photoresists, proofing systems, or security printing, this clear distinction in final image color and thermal response is a decisive factor. The 1,5-isomer is selected when a stable, non-intensifying tan/brown image is required, whereas the 1,8-isomer is chosen for a high-contrast, developable purple image.

• [1] Singh, B., & Zweig, A. (1976). U.S. Patent No. 3,933,497. Washington, DC: U.S. Patent and Trademark Office. View Source

Viral Inactivation by Photoactivation

1,5-Diazidonaphthalene (DAN) demonstrates complete inactivation of HIV-1 virions when used as a photoactivatable hydrophobic crosslinker. Treatment with 100 µM DAN followed by UVA irradiation for 2 minutes results in the loss of viral infectivity. This effect is directly attributable to the azido moiety, as analogous non-azido controls showed no inactivation [1].

Viral Inactivation

Class-level

Complete HIV-1 inactivation (100 µM + UVA) vs Non-azido analogs: no effect

Azido group required for photoactivatable inactivation

Reported in vaccine research pathogen reduction studies

Evidence Dimension	Viral infectivity after treatment
Target Compound Data	Complete viral inactivation of HIV-1 MN at a concentration of 100 µM with 2 minutes of UVA irradiation.
Comparator Or Baseline	Non-azido containing hydrophobic analogs (e.g., 1,5-diiodonaphthalene): No effect on viral infectivity under identical conditions.
Quantified Difference	Qualitative distinction between complete inactivation and no effect.
Conditions	HIV-1 MN virions (0.5-1.0 mg/mL) treated with 100 µM DAN in PBS, followed by UVA irradiation (>300 nm) for 2 minutes.

Why This Matters

This evidence confirms that the presence of the photoactivatable azido group is essential for the compound's function as a viral inactivation agent. For procurement in virology and vaccine research, this validates the selection of DAN over non-azido analogs for achieving rapid, light-controlled pathogen inactivation.

• [1] Belanger, J. M., Raviv, Y., Viard, M., de la Cruz, M. J., Nagashima, K., & Blumenthal, R. (2010). Characterization of the Effects of Aryl-Azido Compounds and UVA Irradiation on the Viral Proteins and Infectivity of Human Immunodeficiency Virus Type 1. Photochemistry and Photobiology, 86(5), 1099–1108. View Source

pH-Dependent Crosslinking in Membranes

As a photoactivatable lipophilic crosslinker, 1,5-diazidonaphthalene exhibits pH-dependent specificity in its reaction with erythrocyte membrane proteins. At physiological pH (7-8), crosslinking is restricted to spectrin components. Under mildly acidic conditions (pH 5.0-5.5), the crosslinking pattern expands to include several additional membrane proteins [1].

pH-Dependent Crosslinking

Class-level

pH 7–8: spectrin only; pH 5.0–5.5: broader membrane proteins

Tunable membrane protein targeting via pH

Supports selective vs. comprehensive proteomic mapping

Evidence Dimension	Range of membrane proteins cross-linked after photoactivation
Target Compound Data	At pH 7-8: Only spectrin components are cross-linked. At pH 5.0-5.5: Several additional membrane proteins are cross-linked.
Comparator Or Baseline	Not applicable (class-level property observed for this and related lipophilic azides).
Quantified Difference	Qualitative difference in the number of protein targets based on pH condition.
Conditions	Erythrocyte membrane preparations, photoactivation of 1,5-diazidonaphthalene.

Why This Matters

For researchers using DAN as a photoaffinity probe, this pH-dependent targeting is a crucial experimental parameter. It allows for the selective labeling of spectrin under standard conditions, while enabling broader membrane protein mapping when experiments are conducted at lower pH, providing a tunable tool for membrane proteomics.

• [1] ViraScience. (n.d.). Linking reagents: 1,5-diazidonapthalene. Retrieved from ViraScience.com. View Source

Photochemical Ring Expansion to Azepinoazepines

Upon photolysis, 1,5-diazidonaphthalene undergoes a distinctive photochemical ring expansion of both benzene rings, leading to the formation of a novel azepinoazepine scaffold. This reaction pathway is shared with other diazidonaphthalene isomers (1,6-, 1,8-, and 2,7-) and represents a class-specific transformation that is not accessible to mono-azido naphthalenes or many other azido-aromatic compounds [1].

Photochemical Ring Expansion

Class-level

Dual benzene ring expansion to azepinoazepine scaffold

Unique access to fused diazepine heterocycles

Not achievable with mono-azido naphthalenes

Evidence Dimension	Product of photochemical reaction
Target Compound Data	Forms the corresponding azepinoazepine via ring expansion of both benzene rings.
Comparator Or Baseline	Mono-azidonaphthalenes: Do not undergo this dual ring-expansion; typically form simpler nitrene insertion or addition products.
Quantified Difference	Qualitative difference in the structural complexity of the photoproduct (diazepine vs. monoazepine or other products).
Conditions	Photolysis in solution or matrix.

Why This Matters

For synthetic chemists, this established reactivity makes 1,5-diazidonaphthalene a specific and valuable precursor for accessing the azepinoazepine heterocyclic system—a scaffold of interest in medicinal chemistry and materials science. This differentiates it from mono-azido analogs, which cannot provide the same complex, fused bicyclic framework.

• [1] Sawanishi, H., Muramatsu, H., & Tsuchiya, T. (1990). Photochemical ring expansion of diazidonaphthalenes: formation of the first examples of azepinoazepines. Journal of the Chemical Society, Chemical Communications, (8), 628–630. View Source

1,5-Diazidonaphthalene: Application Scenarios

Membrane Photoaffinity Labeling

1,5-Diazidonaphthalene is a premier choice for photoaffinity labeling of hydrophobic domains within biological membranes. Its lipophilic nature ensures efficient partitioning into the lipid bilayer, and its photoactivatable azido groups enable light-controlled, covalent crosslinking to nearby proteins. As demonstrated in erythrocyte membrane studies, the compound's pH-dependent reactivity provides a tunable parameter for targeting specific protein subsets, such as spectrin at physiological pH, making it a versatile tool for membrane proteomics and the study of protein-lipid interactions [1].

Viral Inactivation for Vaccines

For applications in vaccine development and pathogen reduction technologies, 1,5-diazidonaphthalene offers a validated method for the rapid and complete inactivation of enveloped viruses. As shown in studies with HIV-1, treatment with DAN followed by brief UVA irradiation results in complete loss of viral infectivity, a process that is dependent on the presence of the azido group. This method is advantageous because it preserves native viral surface antigenic structures, a critical requirement for eliciting robust immune responses from inactivated whole-virus vaccines [2].

Dry Photoimaging & Photoresists

1,5-Diazidonaphthalene is a specified component in dry photoimaging processes and photoresist compositions. Its photochemical and thermal behavior is well-documented, producing a stable tan or brown image upon exposure that does not significantly intensify with heating. This property is in direct contrast to the 1,8-isomer and is explicitly claimed in patents for applications requiring a non-developing, fixed-color image, such as in certain proofing systems, security features, and lithographic plates [3].

High-Spin Materials & Heterocyclic Synthesis

Researchers in molecular magnetism and organic synthesis select 1,5-diazidonaphthalene for its ability to generate a ground triplet state dinitrene with a specific zero-field splitting parameter (|D| = 0.8152 cm⁻¹) upon photolysis. This quantifiable magnetic property is distinct from that of its isomers and makes it a building block for the design of high-spin organic materials. Furthermore, its established photochemical ring-expansion pathway provides synthetic access to the unique azepinoazepine heterocyclic system, a scaffold not obtainable from mono-azido analogs [4][5].

Application

Selection Property

Validation Focus

Membrane Photoaffinity Labeling

Lipophilic partitioning & pH-dependent reactivity

Target protein identification in lipid bilayers

Viral Inactivation Research

Photoactivatable azido crosslinker

Infectivity loss confirmation

Dry Photoimaging & Photoresists

Isomer-specific color & thermal stability

Image color and optical density assessment

High-Spin Materials & Heterocyclic Synthesis

Triplet dinitrene |D| parameter & ring expansion

EPR analysis & azepinoazepine formation

• [1] ViraScience. (n.d.). Linking reagents: 1,5-diazidonapthalene. Retrieved from ViraScience.com. View Source
• [2] Belanger, J. M., Raviv, Y., Viard, M., de la Cruz, M. J., Nagashima, K., & Blumenthal, R. (2010). Characterization of the Effects of Aryl-Azido Compounds and UVA Irradiation on the Viral Proteins and Infectivity of Human Immunodeficiency Virus Type 1. Photochemistry and Photobiology, 86(5), 1099–1108. View Source
• [3] Singh, B., & Zweig, A. (1976). U.S. Patent No. 3,933,497. Washington, DC: U.S. Patent and Trademark Office. View Source
• [4] Hebden, J. A. (1973). Electron paramagnetic resonance study of molecular spin multiplets with s>1 (Doctoral dissertation). University of British Columbia. View Source
• [5] Sawanishi, H., Muramatsu, H., & Tsuchiya, T. (1990). Photochemical ring expansion of diazidonaphthalenes: formation of the first examples of azepinoazepines. Journal of the Chemical Society, Chemical Communications, (8), 628–630. View Source